Cas no 2091581-41-6 (3-(3,3-Difluoroazetidin-1-yl)propanoic acid)

• Product Name: 3-(3,3-Difluoroazetidin-1-yl)propanoic acid
• CAS No: 2091581-41-6
• MF: C₆H₉F₂NO₂
• MW: 165.13796877861
• CID: 5721682
• PubChem ID: 121200799
• Update Time: 2025-05-24

3-(3,3-Difluoroazetidin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,3-difluoroazetidin-1-yl)propanoic acid
• 3-(3,3-Difluoroazetidin-1-yl)propanoic acid

• Inchi： 1S/C6H9F2NO2/c7-6(8)3-9(4-6)2-1-5(10)11/h1-4H2,(H,10,11)
• InChI Key： KXOXVGXKRYDBQG-UHFFFAOYSA-N
• SMILES： FC1(CN(CCC(=O)O)C1)F

Additional information on 3-(3,3-Difluoroazetidin-1-yl)propanoic acid

Recent Advances in the Application of 3-(3,3-Difluoroazetidin-1-yl)propanoic acid (CAS: 2091581-41-6) in Chemical Biology and Pharmaceutical Research

3-(3,3-Difluoroazetidin-1-yl)propanoic acid (CAS: 2091581-41-6) has emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of targeted therapies for various diseases. Recent studies highlight its utility in medicinal chemistry due to its unique structural features, including the difluoroazetidine ring, which enhances metabolic stability and binding affinity to biological targets. This compound has been increasingly utilized in the design of small-molecule inhibitors and modulators for enzymes and receptors involved in cancer, inflammation, and neurological disorders.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of derivatives of 3-(3,3-Difluoroazetidin-1-yl)propanoic acid as potent inhibitors of protein kinases implicated in tumor growth. The researchers employed structure-activity relationship (SAR) analysis to optimize the compound's scaffold, resulting in derivatives with improved selectivity and pharmacokinetic profiles. Notably, one derivative exhibited nanomolar inhibitory activity against a specific kinase target, with minimal off-target effects, making it a promising candidate for further preclinical evaluation.

In addition to oncology applications, recent research has explored the role of 3-(3,3-Difluoroazetidin-1-yl)propanoic acid in the development of anti-inflammatory agents. A study in Bioorganic & Medicinal Chemistry Letters (2024) reported its incorporation into novel compounds targeting the NLRP3 inflammasome, a key player in chronic inflammatory diseases. The difluoroazetidine moiety was found to enhance the compounds' ability to penetrate cell membranes and inhibit inflammasome activation, suggesting potential therapeutic applications for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another significant advancement involves the use of 3-(3,3-Difluoroazetidin-1-yl)propanoic acid in the synthesis of positron emission tomography (PET) tracers for neuroimaging. Researchers have developed radiolabeled analogs of this compound to target neurotransmitter receptors in the brain, enabling non-invasive visualization of receptor density and distribution in neurodegenerative diseases like Alzheimer's and Parkinson's. Preliminary results from a 2024 study indicate high specificity and favorable brain uptake, paving the way for clinical translation.

The versatility of 3-(3,3-Difluoroazetidin-1-yl)propanoic acid is further underscored by its application in peptide mimetics and prodrug design. Recent work has demonstrated its utility as a bioisostere for carboxylic acids, improving the stability and bioavailability of peptide-based therapeutics. For instance, a 2023 publication in Chemical Communications detailed its incorporation into a prodrug strategy for enhancing the delivery of antiviral agents, achieving sustained release and reduced toxicity in vivo.

In conclusion, 3-(3,3-Difluoroazetidin-1-yl)propanoic acid (CAS: 2091581-41-6) continues to be a valuable building block in chemical biology and pharmaceutical research. Its unique properties facilitate the development of innovative therapeutics across multiple disease areas, with recent studies highlighting its potential in kinase inhibition, inflammasome modulation, neuroimaging, and prodrug design. Future research is expected to further expand its applications, particularly in personalized medicine and targeted drug delivery systems.